Cas no 6164-67-6 (9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime)

• Product Name: 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime
• CAS No: 6164-67-6
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• MDL: MFCD03755545
• CID: 46464
• PubChem ID: 3219133
• Update Time: 2025-08-03

9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime Chemical and Physical Properties

Names and Identifiers

• (+/-)-Pseudopelletierine oxime
• 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime
• Pseudopelletierine Oxime
• 9-Azabicyclo[3.3.1]nonan-3-one, 9-methyl-, oxime
• 9-methyl-9-azabicyclo[3,3,1] nonan-3-one oxime
• N-(9-methyl-9-azabicyclo[3.3.1]nonan-3-ylidene)hydroxylamine
• 9-Methyl-9-aza-bicyclo[3.3.1]nonan-3-one oxime
• 9-Azabicyclo[3.3.1]nonan-3-one, 9-methyl-, oxime, (+)-
• ASN 06265169
• 9-methyl-9-azabicyclo[3,3,1]nonan-3-one oxime
• PUMZOLVVVUXXHJ-UHFFFAOYSA-N
• FCH1173241
• CHM0079228
• AK170476
• SY011696
• AB0030976
• ST50400759
• X3279
• N-methyl-9-azabicyclo-[3.3.1]-nonan-3-one oxime
• AS-18928
• MFCD03755545
• A18987
• CS-0049920
• N-{9-methyl-9-azabicyclo[3.3.1]nonan-3-ylidene}hydroxylamine
• 9-Azabicyclo[3.3.1]nonan-3-one,9-methyl-,oxime
• 6164-67-6
• PB30067
• DTXSID30390461
• AKOS024318800
• AKOS000797711
• SCHEMBL2957850
• ETHYL1-BOC-PIPERAZINE-2-CARBOXYLATEHCL
• FT-0654809

• MDL： MFCD03755545
• Inchi： 1S/C9H16N2O/c1-11-8-3-2-4-9(11)6-7(5-8)10-12/h8-9,12H,2-6H2,1H3
• InChI Key： PUMZOLVVVUXXHJ-UHFFFAOYSA-N
• SMILES： O/N=C1/CC2CCCC(C/1)N2C

Computed Properties

• Exact Mass: 140.09500
• Monoisotopic Mass: 168.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8
• XLogP3: 1

Experimental Properties

• Density: 1.27
• Melting Point: 126-127 ºC
• Boiling Point: 281 ºC
• Flash Point: 124 ºC
• PSA: 35.83000
• LogP: 0.62100

9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime

Comprehensive Overview of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime (CAS No. 6164-67-6)

The compound 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime (CAS No. 6164-67-6) is a structurally unique bicyclic oxime derivative that has garnered significant interest in pharmaceutical and chemical research. Its molecular framework, featuring a 9-azabicyclo[3.3.1]nonane core, positions it as a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime synthesis" or "CAS 6164-67-6 applications", reflecting its relevance in drug discovery and organic chemistry.

One of the key attributes of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime is its potential role in modulating biological pathways. Recent studies highlight its utility in designing ligands for neurological targets, aligning with the growing demand for central nervous system (CNS) therapeutics. This aligns with trending topics such as "neurodegenerative disease research" and "small molecule drug development", making the compound a subject of ongoing exploration. Its oxime functional group further enhances its reactivity, enabling diverse chemical modifications.

From a synthetic chemistry perspective, CAS 6164-67-6 is often discussed in the context of stereoselective reactions and scaffold diversification. The bicyclic structure offers rigidity, which is advantageous for creating conformationally constrained analogs. Queries like "9-azabicyclo[3.3.1]nonane derivatives" or "oxime-based pharmacophores" are common among chemists seeking to exploit its framework for novel applications. Additionally, its stability under various conditions makes it a reliable candidate for high-throughput screening.

Environmental and green chemistry considerations are also shaping the discourse around 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime. With increasing emphasis on sustainable synthesis, researchers are investigating eco-friendly routes to produce this compound. Searches for "green synthesis of bicyclic oximes" or "CAS 6164-67-6 solvent-free methods" reflect this shift. The compound’s potential compatibility with biocatalysis further underscores its alignment with modern industrial biotechnology trends.

In summary, 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime (CAS No. 6164-67-6) represents a versatile chemical entity with broad applicability in medicinal chemistry, material science, and catalysis. Its unique structure and functional groups continue to inspire innovative research, addressing both academic and industrial challenges. As interest grows in precision medicine and molecular design, this compound is poised to remain a focal point in scientific literature and patent filings.